Cas no 791060-66-7 ((2S,4S)-4-fluoropyrrolidin-2-ylmethanol)

• Product Name: (2S,4S)-4-fluoropyrrolidin-2-ylmethanol
• CAS No: 791060-66-7
• MF: C₅H₁₀FNO
• MW: 119.137404918671
• MDL: MFCD12022647
• CID: 68840
• PubChem ID: 11958242
• Update Time: 2025-10-30

(2S,4S)-4-fluoropyrrolidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-4-Fluoro-2-pyrrolidinemethanol
• ((2S,4S)-4-fluoropyrrolidin-2-yl)methanol
• [(2S,4S)-4-Fluoropyrrolidin-2-yl]methanol
• 2-pyrrolidinemethanol, 4-fluoro-, (2S,4S)-
• (2S,4S)-4-fluoropyrrolidin-2-ylmethanol
• CS-0267861
• DTXSID00474722
• AKOS006351268
• EN300-210458
• 791060-66-7
• A9893
• AMY13628
• C5H10FNO
• GDLHZOVMBZPGEL-WHFBIAKZSA-N
• (2S,4S)-4-fluoropyrrolidin-2-yl methanol
• SCHEMBL1584705

• MDL： MFCD12022647
• Inchi： 1S/C5H10FNO/c6-4-1-5(3-8)7-2-4/h4-5,7-8H,1-3H2/t4-,5-/m0/s1
• InChI Key： GDLHZOVMBZPGEL-WHFBIAKZSA-N
• SMILES： F[C@@H]1CN[C@H](CO)C1

Computed Properties

• Exact Mass: 119.075
• Monoisotopic Mass: 119.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.14
• Boiling Point: 187ºC
• Flash Point: 69ºC
• Refractive Index: 1.456
• PSA: 32.26000
• LogP: 0.00750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2S,4S)-4-fluoropyrrolidin-2-ylmethanol

(2S,4S)-4-Fluoropyrrolidin-2-ylmethanol (CAS No. 791060-66-7): A Comprehensive Overview

(2S,4S)-4-Fluoropyrrolidin-2-ylmethanol (CAS No. 791060-66-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2S,4S)-4-fluoro-2-pyrrolidinemethanol, is characterized by its unique structural features and potential applications in drug development. The presence of a fluorine atom and the specific stereochemistry of the molecule make it a valuable building block for the synthesis of various bioactive compounds.

The chemical structure of (2S,4S)-4-fluoropyrrolidin-2-ylmethanol consists of a pyrrolidine ring with a fluorine substituent at the 4-position and a hydroxymethyl group at the 2-position. The chiral centers at the 2 and 4 positions are crucial for its biological activity and selectivity. This compound can be synthesized through various methods, including asymmetric catalysis and chiral resolution techniques, which ensure high enantiomeric purity.

Recent studies have highlighted the importance of (2S,4S)-4-fluoropyrrolidin-2-ylmethanol in the development of novel therapeutic agents. For instance, researchers have explored its use as an intermediate in the synthesis of antiviral drugs, particularly those targeting influenza and HIV. The fluorine atom enhances the lipophilicity and metabolic stability of the final products, making them more effective in vivo.

In addition to antiviral applications, (2S,4S)-4-fluoropyrrolidin-2-ylmethanol has shown promise in the development of central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier and modulate specific receptors makes it a valuable candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that derivatives of this compound exhibit potent neuroprotective effects and improved cognitive function in animal models.

The pharmacokinetic properties of (2S,4S)-4-fluoropyrrolidin-2-ylmethanol have also been extensively studied. Its high bioavailability and low toxicity profile make it suitable for oral administration. Furthermore, its metabolic stability ensures that it remains active in the body for an extended period, which is beneficial for chronic treatments.

In the context of drug discovery, (2S,4S)-4-fluoropyrrolidin-2-ylmethanol serves as a versatile scaffold for high-throughput screening (HTS) campaigns. Its structural flexibility allows for the rapid synthesis of diverse analogs, which can be tested for their biological activity against various targets. This approach has led to the identification of several lead compounds with potential therapeutic applications.

The safety profile of (2S,4S)-4-fluoropyrrolidin-2-ylmethanol has been evaluated through extensive toxicological studies. These studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, as with any new chemical entity (NCE), further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

From a synthetic chemistry perspective, the preparation of (2S,4S)-4-fluoropyrrolidin-2-ylmethanol involves several key steps. One common approach is to start with a chiral pyrrolidine derivative and introduce the fluorine atom through selective fluorination reactions. Advanced techniques such as organocatalysis and transition metal-catalyzed reactions have been employed to achieve high yields and enantiomeric purity.

The commercial availability of (2S,4S)-4-fluoropyrrolidin-2-ylmethanol has facilitated its widespread use in academic and industrial research settings. Several chemical suppliers offer this compound in various forms, including bulk quantities for large-scale synthesis and small quantities for laboratory-scale experiments.

In conclusion, (2S,4S)-4-fluoropyrrolidin-2-ylmethanol (CAS No. 791060-66-7) is a promising chiral compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting viral infections and neurological disorders. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern drug discovery efforts.